Methyl (4-((4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)sulfonyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]sulfonylphenyl]carbamate
• InChI: InChI=1S/C17H22N4O5S/c1-13-14(11-18-26-13)12-20-7-9-21(10-8-20)27(23,24)16-5-3-15(4-6-16)19-17(22)25-2/h3-6,11H,7-10,12H2,1-2H3,(H,19,22)
• InChI Key: OYSLUUOCOBUUPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)OC
• Molecular Formula: C17H22N4O5S
• Molecular Weight: 394.4 g/mol

Description

Methyl (4-((4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)sulfonyl)phenyl)carbamate is a useful research compound. Its molecular formula is C17H22N4O5S and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A series of novel carbazole derivatives, including structures similar to Methyl (4-((4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)sulfonyl)phenyl)carbamate, were synthesized and characterized through UV, FT-IR, 1H-NMR, MS spectral studies, and elemental analysis. These compounds exhibit significant antibacterial, antifungal, and anticancer activities, particularly against the Human Breast Cancer Cell Line MCF7 (Sharma, Kumar, & Pathak, 2014).

Biological Evaluation

• Novel isoxazolines linked via piperazine to benzoisothiazoles were synthesized and shown to possess potent cytotoxic and antineoplastic activities. These compounds were evaluated for their cytotoxic activity on tumor cells, with several exhibiting significant effects in comparison to standard treatments (Byrappa, Harsha Raj, Kungyal, Kudva, Salimath, & Lokanatha Rai, 2017).
• Additionally, new urea and thiourea derivatives of piperazine, doped with Febuxostat, were synthesized and evaluated for their anti-TMV and antimicrobial activities. Certain compounds demonstrated promising antiviral and antimicrobial activity, underscoring the potential of this compound-related structures in developing new therapeutic agents (Reddy et al., 2013).

Antimicrobial and Antitumor Activities

• The synthesis and antimicrobial activities of new 1,2,4-triazole derivatives were explored, demonstrating the potential for compounds based on or related to this compound to act as effective agents against various microbial strains (Bektaş et al., 2007).
• Another study focused on the preparation of piperazine derivatives as 5-HT7 receptor antagonists, illustrating the broad applicability of such compounds in targeting receptor-mediated pathways for potential therapeutic benefits (Yoon et al., 2008).